Cas no 514800-95-4 (methyl 3-(4-nitro-1H-pyrazol-1-yl)methylbenzoate)

• Product Name: methyl 3-(4-nitro-1H-pyrazol-1-yl)methylbenzoate
• CAS No: 514800-95-4
• MF: C₁₂H₁₁N₃O₄
• MW: 261.233442544937
• MDL: MFCD02253784
• CID: 3057686
• PubChem ID: 591194
• Update Time: 2025-04-21

methyl 3-(4-nitro-1H-pyrazol-1-yl)methylbenzoate Chemical and Physical Properties

Names and Identifiers

• 3-(4-Nitro-pyrazol-1-ylmethyl)-benzoic acid methyl ester
• methyl 3-(4-nitro-1H-pyrazol-1-yl)methylbenzoate

• MDL： MFCD02253784
• Inchi： 1S/C12H11N3O4/c1-19-12(16)10-4-2-3-9(5-10)7-14-8-11(6-13-14)15(17)18/h2-6,8H,7H2,1H3
• InChI Key： VTXNCCMRLCHRSJ-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC(=C1)CN1C=C(C=N1)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters